Cas no 23711-09-3 (Benzenamine,3,3'-sulfonylbis[6-(4-methyl-1-piperazinyl)-)

Benzenamine,3,3'-sulfonylbis[6-(4-methyl-1-piperazinyl)- structure
23711-09-3 structure
Product name:Benzenamine,3,3'-sulfonylbis[6-(4-methyl-1-piperazinyl)-
CAS No:23711-09-3
MF:C22H32N6O2S
MW:444.593482971191
CID:289316
PubChem ID:286197

Benzenamine,3,3'-sulfonylbis[6-(4-methyl-1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

    • 5-[3-amino-4-(4-methylpiperazin-1-yl)phenyl]sulfonyl-2-(4-methylpiperazin-1-yl)aniline
    • 5-([3-Amino-4-(4-methyl-1-piperazinyl)phenyl]sulfonyl)-2-(4-methyl-1-piperazinyl)phenylamine
    • 6,6'-bis-(4-methyl-piperazin-1-yl)-3,3'-sulfonyl-bis-aniline
    • AC1L64PF
    • AC1Q6UXP
    • AG-K-27423
    • AR-1G4854
    • Bis[4-[4-methylpiperazino]-3-aminophenyl] ulfone
    • CTK4F2084
    • NSC144051
    • 5-([3-Amino-4-(4-methyl-1-piperazinyl)phenyl]sulfonyl)-2-(4-methyl-1-piperazinyl)phenylamine #
    • AYTNOVKFMCBSNM-UHFFFAOYSA-N
    • DTXSID10301535
    • NSC-144051
    • 23711-09-3
    • Benzenamine,3,3'-sulfonylbis[6-(4-methyl-1-piperazinyl)-
    • Inchi: InChI=1S/C22H32N6O2S/c1-25-7-11-27(12-8-25)21-5-3-17(15-19(21)23)31(29,30)18-4-6-22(20(24)16-18)28-13-9-26(2)10-14-28/h3-6,15-16H,7-14,23-24H2,1-2H3
    • InChI Key: AYTNOVKFMCBSNM-UHFFFAOYSA-N
    • SMILES: CN1CCN(C2C=CC(S(C3C=CC(N4CCN(C)CC4)=C(N)C=3)(=O)=O)=CC=2N)CC1

Computed Properties

  • Exact Mass: 444.23100
  • Monoisotopic Mass: 444.23074546g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 4
  • Complexity: 633
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 108Ų
  • XLogP3: 1.2

Experimental Properties

  • PSA: 107.52000
  • LogP: 3.43640

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